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Compound of Interest

Compound Name: 4-Chloro-2-fluorobenzoyl chloride

Cat. No.: B1303791

4-Chloro-2-fluorobenzoyl Chloride: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Chloro-2-fluorobenzoyl chloride, a
halogenated aromatic acyl chloride of significant interest in organic synthesis and medicinal
chemistry. This document outlines its fundamental chemical properties, provides a detailed
experimental protocol for its synthesis, and illustrates the synthetic pathway.

Core Chemical Data

The fundamental properties of 4-Chloro-2-fluorobenzoyl chloride are summarized below,
providing a ready reference for experimental design and safety considerations.
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Property Value

IUPAC Name 4-chloro-2-fluorobenzoyl chloride[1]
Synonyms Benzoyl chloride, 4-chloro-2-fluoro-[1]
CAS Number 394-39-8[1][2][3]

Molecular Formula C7HsCIFO[1][3]

Molecular Weight 193.00 g/mol [1][3]

Purity >95%

Appearance Liquid

Synthesis of 4-Chloro-2-fluorobenzoyl Chloride

The synthesis of 4-Chloro-2-fluorobenzoyl chloride can be achieved through a two-step
process starting from 4-chloro-2-fluorotoluene. The first step involves a free-radical chlorination
of the methyl group to form 4-chloro-2-fluoro-1-(trichloromethyl)benzene, which is then
hydrolyzed to the corresponding acyl chloride.

Experimental Protocol

Step 1: Synthesis of 4-chloro-2-fluoro-1-(trichloromethyl)benzene

e Reaction Setup: In a 500 mL three-necked flask equipped with a mechanical stirrer, a reflux
condenser, and a gas inlet tube, add 144.5 g (1.0 mol) of 4-chloro-2-fluorotoluene.

e Initiation: Heat the flask to 70-85°C. Under ultraviolet (UV) lamp irradiation, introduce
chlorine gas (Cl2) into the reaction mixture. The reaction is exothermic and should be
monitored to maintain the temperature within the specified range.

o Reaction Monitoring: The progress of the chlorination is monitored by gas chromatography
(GC) until the starting material is consumed.

o Work-up: Once the reaction is complete, cool the mixture to room temperature to obtain the
intermediate, 4-chloro-2-fluoro-1-(trichloromethyl)benzene.
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Step 2: Hydrolysis to 4-Chloro-2-fluorobenzoyl chloride

e Reaction Setup: To the flask containing the crude 4-chloro-2-fluoro-1-
(trichloromethyl)benzene, add a composite catalyst of ferric trichloride (FeCls) and zinc
chloride (ZnCl2) (1:1 molar ratio).

o Hydrolysis: Heat the mixture to 120-130°C and slowly add a controlled amount of water. The
hydrolysis progress is monitored by GC.

 Purification: Upon completion of the hydrolysis, the desired product, 4-Chloro-2-
fluorobenzoyl chloride, is isolated by fractional distillation under reduced pressure.

Synthetic Pathway

The following diagram illustrates the two-step synthesis of 4-Chloro-2-fluorobenzoyl chloride
from 4-chloro-2-fluorotoluene.

4-Chloro-2-fluorotoluene

+3Clz, UV light
(70-85°C)

4-Chloro-2-fluoro-1-(trichloromethyl)benzene

+ H20
(FeCls/ZnCl2 catalyst, 120-130°C)

4-Chloro-2-fluorobenzoyl chloride

Click to download full resolution via product page

Caption: Synthesis of 4-Chloro-2-fluorobenzoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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